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Compound of Interest

Compound Name: Disomotide

Cat. No.: B1670767 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the solubility of avelumab for laboratory use. All recommendations are

intended for in-vitro and preclinical research applications and not for human use.

Frequently Asked questions (FAQs)
Q1: What is the composition of commercially available avelumab (Bavencio®)?

A1: The commercial formulation of avelumab, sold under the brand name Bavencio®, is a

sterile, preservative-free, clear, colorless to slightly yellow solution. It is supplied in a single-

dose vial for intravenous infusion. The composition of the concentrate is as follows:
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Component Concentration Purpose

Avelumab 20 mg/mL
Active Pharmaceutical

Ingredient

D-Mannitol 50 mg/mL Stabilizer, tonicity agent

Acetic acid glacial 1.8 mg/mL Buffering agent

Polysorbate 20 0.5 mg/mL
Surfactant to prevent

aggregation

Sodium hydroxide q.s. to pH 5.0 pH adjustment

Water for Injection q.s. to volume Vehicle

Q2: What are the recommended storage conditions for avelumab?

A2: Proper storage is crucial to maintain the stability and solubility of avelumab. For laboratory

use, adhere to the following guidelines:

Condition Temperature Additional Notes

Unopened Vial 2°C to 8°C (36°F to 46°F)

Do not freeze. Store in the

original package to protect

from light.

Diluted Solution
Room Temperature (up to

25°C / 77°F)

For no more than 4 hours from

the time of dilution. Protect

from light.

Refrigerated (2°C to 8°C / 36°F

to 46°F)

For no more than 24 hours

from the time of dilution.

Protect from light. Do not

freeze the diluted solution.

Q3: Can I use buffers other than saline for diluting avelumab in my experiments?

A3: For clinical use, avelumab is diluted with 0.9% or 0.45% sodium chloride. For laboratory

applications, such as in vitro cell-based assays, dilution in sterile, phosphate-buffered saline
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(PBS) at a physiological pH is a common practice. One preclinical study mentions the use of

DPBS for administering avelumab to mice.[1] However, the compatibility and stability of

avelumab in other common laboratory buffers (e.g., Tris-based buffers, cell culture media with

high serum concentrations) should be empirically determined for your specific experimental

conditions. When using a different buffer, it is crucial to monitor for any signs of precipitation or

aggregation.

Q4: What are the primary causes of protein aggregation, and how can I prevent it with

avelumab?

A4: Protein aggregation can be triggered by various environmental stressors.[2] Key factors

include:

Temperature Stress: Avoid repeated freeze-thaw cycles, as this can lead to denaturation and

aggregation.[3] Aliquoting the antibody into single-use volumes is highly recommended.[3]

pH and Buffer Conditions: Proteins are least soluble at their isoelectric point (pI). Maintaining

the pH of the solution at least one unit away from the pI can help maintain solubility.[4]

High Concentrations: The likelihood of intermolecular interactions that lead to aggregation

increases at higher protein concentrations.

Mechanical Stress: Vigorous shaking or vortexing can cause protein denaturation and

aggregation. Mix gently by inverting the vial.

To prevent aggregation, it is recommended to work with sterile, low-protein-binding tubes and

pipette tips. The addition of cryoprotectants like glycerol (up to 50%) can be considered for

long-term storage at -20°C.

Troubleshooting Guide: Avelumab Solubility Issues
This guide addresses common solubility problems encountered during laboratory experiments

with avelumab.

Problem 1: Precipitate or cloudiness observed after diluting avelumab.
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Potential Cause Troubleshooting Step

Buffer Incompatibility

Ensure the buffer pH is not close to avelumab's

isoelectric point. If using a novel buffer, perform

a small-scale pilot test to check for immediate

precipitation. Consider reverting to a validated

buffer like sterile PBS.

High Concentration

The desired final concentration may be too high

for the chosen buffer system. Try diluting to a

lower concentration.

Incorrect Dilution Technique

Avoid rapid addition of the antibody to the buffer.

Gently mix the solution by inverting the tube; do

not vortex or shake vigorously.

Contamination

Ensure all buffers, vials, and pipette tips are

sterile to prevent microbial growth that can

affect the solution's appearance.

Problem 2: Loss of avelumab activity in a cell-based assay.
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Potential Cause Troubleshooting Step

Aggregation

Soluble aggregates, which may not be visible,

can form and reduce the effective concentration

of active antibody. Analyze a sample of your

working solution using size-exclusion

chromatography (SEC) or dynamic light

scattering (DLS) to detect aggregates.

Adsorption to Surfaces

Use low-protein-binding microplates and tubes

to minimize the loss of antibody due to surface

adsorption.

Instability in Culture Media

Some components in cell culture media,

especially at 37°C for extended periods, may

affect antibody stability. Minimize the pre-

incubation time of avelumab in the media before

adding it to the cells.

Experimental Protocols
Protocol 1: General Reconstitution and Dilution of Avelumab for In Vitro Assays

Preparation: Allow the avelumab vial and your chosen sterile diluent (e.g., PBS, pH 7.4) to

equilibrate to room temperature.

Centrifugation: Briefly centrifuge the avelumab vial to ensure all the solution is at the bottom.

Dilution: Using a sterile, low-protein-binding pipette tip, slowly withdraw the required volume

of avelumab and gently dispense it into the diluent.

Mixing: Gently mix the diluted solution by inverting the tube several times. Do not vortex or

shake vigorously.

Inspection: Visually inspect the solution for any signs of precipitation or cloudiness.

Use: Use the freshly diluted avelumab immediately or store it at 2-8°C for up to 24 hours,

protected from light.
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Visualizations
Avelumab's Mechanism of Action: PD-L1 Blockade
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Start: Avelumab Solution Preparation

Observe Precipitation,
Cloudiness, or Loss of Activity

Review Reconstitution Protocol:
- Gentle mixing?

- Correct temperature?
- Sterile technique?

Yes

Issue Resolved

No

Evaluate Buffer:
- pH vs. pI?

- Known compatibility (e.g., PBS)?

Assess Concentration:
- Is it too high for the buffer system?

Verify Storage Conditions:
- Correct temperature?
- Protected from light?

- Avoided freeze-thaw cycles?

Perform Quality Control:
- SEC or DLS for aggregation?
- Concentration measurement?

Optimize Protocol:
- Use low-protein-binding labware

- Prepare fresh dilutions
- Test alternative buffers

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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